Cas no 1019-61-0 (1,1'-Biphenyl,2-chloro-3'-nitro-)

1,1'-Biphenyl,2-chloro-3'-nitro- structure
1019-61-0 structure
Product Name:1,1'-Biphenyl,2-chloro-3'-nitro-
CAS No:1019-61-0
MF:C12H8ClNO2
MW:233.650422096252
CID:205296
PubChem ID:282853
Update Time:2025-04-19

1,1'-Biphenyl,2-chloro-3'-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2-chloro-3'-nitro-
    • 2-Chlor-3'-nitro-biphenyl
    • 2-chloro-3'-nitro-1,1'-biphenyl
    • 2-chloro-3'-nitrobiphenyl
    • 2-chloro-3'-nitro-biphenyl
    • AC1L5XCY
    • AC1Q3RU5
    • AR-1E0171
    • CTK4A0481
    • NSC136928
    • SureCN5004567
    • 1019-61-0
    • DTXSID20300418
    • NSC-136928
    • SCHEMBL5004567
    • Inchi: 1S/C12H8ClNO2/c13-12-7-2-1-6-11(12)9-4-3-5-10(8-9)14(15)16/h1-8H
    • InChI Key: QACKSPAVQOIZIA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 233.02444
  • Monoisotopic Mass: 233.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.308
  • Boiling Point: 350.6°Cat760mmHg
  • Flash Point: 165.9°C
  • Refractive Index: 1.614
  • PSA: 43.14
  • LogP: 4.43840
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